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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)morpholine

Cat. No.: B1269181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 4-(4-
Nitrobenzyl)morpholine, with a primary focus on its melting point. The information is compiled

for professionals in research and development who utilize this compound as a key intermediate

in the synthesis of novel therapeutic agents and other bioactive molecules.

Core Physicochemical Data
4-(4-Nitrobenzyl)morpholine, identified by CAS number 6425-46-3, is a crystalline solid at

room temperature. Its molecular structure, consisting of a morpholine ring attached to a

nitrophenyl group via a methylene bridge, is crucial to its reactivity and physical properties.

A summary of its key quantitative data is presented below for easy reference and comparison.

Property Value Reference

Melting Point 79.6-80 °C [1]

Molecular Formula C₁₁H₁₄N₂O₃ [1]

Molecular Weight 222.24 g/mol [1]

Boiling Point 349.4 °C [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1269181?utm_src=pdf-interest
https://www.benchchem.com/product/b1269181?utm_src=pdf-body
https://www.benchchem.com/product/b1269181?utm_src=pdf-body
https://www.benchchem.com/product/b1269181?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/ungroupable/217253-4-4-nitrobenzylmorpholine.html?SubmitCurrency=1&id_currency=2
https://www.myskinrecipes.com/shop/en/ungroupable/217253-4-4-nitrobenzylmorpholine.html?SubmitCurrency=1&id_currency=2
https://www.myskinrecipes.com/shop/en/ungroupable/217253-4-4-nitrobenzylmorpholine.html?SubmitCurrency=1&id_currency=2
https://www.myskinrecipes.com/shop/en/ungroupable/217253-4-4-nitrobenzylmorpholine.html?SubmitCurrency=1&id_currency=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Melting Point Determination
While the specific experimental protocol from the primary literature for the synthesis and

characterization of 4-(4-Nitrobenzyl)morpholine could not be retrieved in its entirety, a

standard and widely accepted methodology for melting point determination is detailed below.

This protocol is representative of the general procedure used in organic chemistry laboratories

to obtain accurate melting point ranges.[2][3][4][5]

Objective: To determine the melting point range of a solid organic compound, such as 4-(4-
Nitrobenzyl)morpholine.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 4-(4-Nitrobenzyl)morpholine is

placed in a clean, dry mortar and finely ground into a powder. This ensures uniform heat

distribution within the sample.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned to ensure its bulb is level with the sample.

Approximate Melting Point Determination: A rapid heating rate is initially used to get a

preliminary, approximate melting point range. This provides a target temperature range for a
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more precise measurement.

Accurate Melting Point Determination: The apparatus is allowed to cool to at least 10-15 °C

below the approximate melting point. A new sample is then heated at a slow rate, typically 1-

2 °C per minute, as the temperature approaches the expected melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. A broad melting range suggests the presence of impurities.

Logical Workflow for Melting Point Determination
The following diagram illustrates the logical steps involved in the experimental determination of

a compound's melting point.
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Caption: A workflow diagram illustrating the key stages of melting point determination.

Crystallographic Data
For professionals interested in the solid-state properties of 4-(4-Nitrobenzyl)morpholine,

crystallographic data has been reported. The compound crystallizes in a monoclinic system. A

study published in the National Center for Biotechnology Information (NCBI) archives provides
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detailed information on its crystal structure, determined through X-ray analysis.[6] This

information is invaluable for understanding intermolecular interactions and crystal packing,

which can influence the compound's physical properties, including its melting point and

solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3099983/
https://www.benchchem.com/product/b1269181?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/ungroupable/217253-4-4-nitrobenzylmorpholine.html?SubmitCurrency=1&id_currency=2
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3099983/
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-melting-point
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-melting-point
https://www.benchchem.com/product/b1269181#4-4-nitrobenzyl-morpholine-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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